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Compound of Interest

Compound Name: 2-Bromo-5-nitrobenzoic acid

Cat. No.: B146876

Essential Safety Protocols for Handling 2-Bromo-5-
hitrobenzoic Acid

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-5-nitrobenzoic acid (CAS No. 943-14-6). Adherence to these procedures is vital for
the safety of all laboratory personnel.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Bromo-5-nitrobenzoic acid is classified as a hazardous substance. According to the
Globally Harmonized System (GHS), it poses the following risks:

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]
» H335: May cause respiratory irritation.[1]

Due to these hazards, the use of appropriate personal protective equipment is mandatory when
handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Chemical safety goggles

) compliant with OSHA 29 CFR ) o
Eye and Face Protection can cause serious irritation.[1]
1910.133 or European 2]

Standard EN166.[2][3]

To prevent eye contact, which

Chemical-resistant gloves S )
) ) o To avoid direct skin contact,
Skin Protection (e.g., nitrile rubber) and a lab ] L
. which can lead to irritation.[2]
coat.

A NIOSH/MSHA-approved

respirator (e.g., N95 dust o
To prevent irritation of the
) ) mask) should be used when )
Respiratory Protection _ _ . respiratory tract from dust
engineering controls like a ) ]
) L inhalation.[1]
fume hood are insufficient or

during spill cleanup.[4][5]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the necessary steps for the safe handling of 2-Bromo-5-nitrobenzoic
acid, from initial preparation to final disposal, ensuring a controlled and safe laboratory
environment.

Preparation and Engineering Controls

¢ Ventilation: Always handle 2-Bromo-5-nitrobenzoic acid in a well-ventilated area.[2][4][6] A
certified chemical fume hood is the preferred engineering control.

o Emergency Equipment: Before starting work, ensure that eyewash stations and safety
showers are unobstructed and have been recently tested.[2][3][7]

o Gather Materials: Assemble and inspect all required PPE.[5] Ensure that spill cleanup
materials are readily accessible.

Handling Procedures

» Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid
material.[2][8] When weighing, use a ventilated balance enclosure or perform the task within
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a fume hood.[5]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling the
chemical.[2][5][6] Do not eat, drink, or smoke in the work area.[5][9]

» Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[2]

[5]16]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][7]

o Incompatibilities: Store away from strong oxidizing agents.[3][6]

Emergency and Disposal Plan
First-Aid Measures
o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, seek medical attention.[2][7]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice.[2][7] Contaminated clothing should be removed
and washed before reuse.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult or if you feel unwell, call a
poison center or doctor.[2][4][7]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Get medical attention.[2][3]

Spill Management and Disposal

» Spills: For small spills, sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[2]

o Waste Disposal: All waste containing 2-Bromo-5-nitrobenzoic acid must be treated as
hazardous waste.[5] Dispose of the contents and container at an approved waste disposal
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plant in accordance with all local, regional, and
product to enter drains.[6]

national regulations.[2][6] Do not allow the
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Figure 1. Logical workflow for the safe handling of 2-Bromo-5-nitrobenzoic acid.
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Caption: Logical workflow for handling 2-Bromo-5-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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